Cas no 1603094-09-2 (1-(2,3-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,3-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 1603094-09-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5823040
• PubChem ID: 105110895
• Update Time: 2025-07-18

1-(2,3-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)prop-2-en-1-one
• EN300-1853833
• 1603094-09-2

• Inchi： 1S/C11H12O3/c1-4-9(12)8-6-5-7-10(13-2)11(8)14-3/h4-7H,1H2,2-3H3
• InChI Key： UIHNXRIJXLDHSP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C=C)=O)OC

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,3-dimethoxyphenyl)prop-2-en-1-one

Chemical Profile of 1-(2,3-dimethoxyphenyl)prop-2-en-1-one (CAS No. 1603094-09-2)

1-(2,3-dimethoxyphenyl)prop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1603094-09-2, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a conjugated system with a phenyl ring substituted with two methoxy groups and an α,β-unsaturated carbonyl functionality, exhibits a unique set of chemical and biological properties that make it a promising candidate for further investigation.

The molecular structure of 1-(2,3-dimethoxyphenyl)prop-2-en-1-one consists of an aromatic ring connected to a propenone moiety. The presence of methoxy groups at the 2 and 3 positions of the phenyl ring influences its electronic properties, making it a versatile scaffold for designing molecules with specific interactions. This structural motif is reminiscent of several natural products and pharmacophores that have demonstrated efficacy in various biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate dimethoxyphenyl groups. These substituents are known to modulate the lipophilicity and metabolic stability of molecules, which are critical factors in drug development. The α,β-unsaturated carbonyl group in 1-(2,3-dimethoxyphenyl)prop-2-en-1-one further enhances its reactivity, allowing for diverse functionalization strategies that can be exploited in synthetic chemistry.

One of the most compelling aspects of 1-(2,3-dimethoxyphenyl)prop-2-en-1-one is its potential role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that derivatives of this scaffold can interact with enzymes and receptors involved in inflammatory pathways, making them attractive candidates for therapeutic intervention.

The pharmacological profile of 1-(2,3-dimethoxyphenyl)prop-2-en-1-one has been the subject of several recent investigations. Initial studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling cascades associated with immune responses. The methoxy groups on the phenyl ring are believed to play a crucial role in these interactions by influencing the compound's ability to bind to target proteins. Additionally, the α,β-unsaturated carbonyl group has been shown to engage with biological systems through Michael addition reactions, further expanding its potential applications.

Recent advances in computational chemistry have also contributed to a deeper understanding of the interactions between 1-(2,3-dimethoxyphenyl)prop-2-en-1-one and biological targets. Molecular modeling studies have identified key residues on proteins that are likely to be involved in binding this compound. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. Such computational approaches are becoming increasingly integral in drug discovery pipelines, as they allow for rapid screening and optimization of lead compounds.

The synthetic accessibility of 1-(2,3-dimethoxyphenyl)prop-2-en-1-one is another factor that contributes to its significance in pharmaceutical research. The compound can be readily synthesized through established organic reactions, such as Friedel-Crafts alkylation followed by oxidation. This ease of preparation makes it an attractive starting material for exploring structure-activity relationships (SAR) without excessive synthetic burden. Researchers have utilized this compound to generate libraries of derivatives for high-throughput screening (HTS), identifying novel bioactive entities with potential therapeutic value.

In conclusion, 1-(2,3-dimethoxyphenyl)prop-2-en-1-one (CAS No. 1603094-09-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and demonstrated biological activity make it a valuable asset in medicinal chemistry research. As our understanding of its pharmacological properties continues to evolve, this compound is likely to play an increasingly important role in the development of new treatments for various diseases.